Cas no 1310202-03-9 (1-{(3,4,5-trifluorophenyl)methylamino}propan-2-ol)

• Product Name: 1-{(3,4,5-trifluorophenyl)methylamino}propan-2-ol
• CAS No: 1310202-03-9
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5149070
• PubChem ID: 63052044
• Update Time: 2025-05-24

1-{(3,4,5-trifluorophenyl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(3,4,5-trifluorophenyl)methyl]amino}propan-2-ol
• 1-((3,4,5-Trifluorobenzyl)amino)propan-2-ol
• 2-Propanol, 1-[[(3,4,5-trifluorophenyl)methyl]amino]-
• 1-{(3,4,5-trifluorophenyl)methylamino}propan-2-ol

• Inchi： 1S/C10H12F3NO/c1-6(15)4-14-5-7-2-8(11)10(13)9(12)3-7/h2-3,6,14-15H,4-5H2,1H3
• InChI Key： GXSOVQZYDJOYJS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CNCC(C)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 182
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-{(3,4,5-trifluorophenyl)methylamino}propan-2-ol

1-{(3,4,5-Trifluorophenyl)methylamino}propan-2-ol: A Comprehensive Overview

1-{(3,4,5-Trifluorophenyl)methylamino}propan-2-ol, also known by its CAS number 1310202-03-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluorophenyl group with a methylamino propanol moiety. The trifluorophenyl group contributes to the compound's stability and potential bioactivity, while the propanol moiety introduces hydroxyl functionality, enhancing its solubility and reactivity in various chemical environments.

The synthesis of 1-{(3,4,5-Trifluorophenyl)methylamino}propan-2-ol typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yields. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions critical to forming the trifluorophenyl-methylamino bond. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex organic molecules.

In terms of applications, 1-{(3,4,5-Trifluorophenyl)methylamino}propan-2-ol has shown promise in several areas. In the pharmaceutical industry, its unique structure makes it a valuable intermediate in drug discovery programs targeting various therapeutic areas. For example, recent studies have highlighted its potential as a precursor for bioactive compounds with anti-inflammatory and antioxidant properties. Additionally, its ability to form stable amine bonds makes it an attractive candidate for peptide synthesis and related biochemical applications.

The physical properties of this compound are equally noteworthy. Its molecular weight is approximately 266 g/mol, and it exists as a white crystalline solid under standard conditions. The compound exhibits a melting point of around 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

Recent research has also focused on understanding the biological activity of 1-{(3,4,5-Trifluorophenyl)methylamino}propan-2-ol. Studies conducted in vitro have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting potential applications in the development of treatments for conditions such as Alzheimer's disease. Furthermore, its trifluorophenyl group has been shown to enhance cellular uptake, making it an ideal candidate for drug delivery systems.

In conclusion, 1-{(3,4,5-Trifluorophenyl)methylamino}propan-2-ol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable physical properties make it an invaluable tool in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the advancement of modern science.